Aleplasinin

• CAS No.: 481629-87-2
• Product Name: Aleplasinin
• Molecular Formula: C28H27NO3
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 2-[1-[(4-tert-butylphenyl)methyl]-5-(3-methylphenyl)indol-3-yl]-2-oxoacetic acid
• Standard InChI: InChI=1S/C28H27NO3/c1-18-6-5-7-20(14-18)21-10-13-25-23(15-21)24(26(30)27(31)32)17-29(25)16-19-8-11-22(12-9-19)28(2,3)4/h5-15,17H,16H2,1-4H3,(H,31,32)
• Standard InChIKey: HSXLMAFNWCSZGP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C2=CC3=C(C=C2)N(C=C3C(=O)C(=O)O)CC4=CC=C(C=C4)C(C)(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC3=C(C=C2)N(C=C3C(=O)C(=O)O)CC4=CC=C(C=C4)C(C)(C)C
• Appearance: Solid powder
• Description: Aleplasinin, also known as PAZ-417, is a selective inhibitor of PAI-1 under development for treatment of Alzheimer's disease. Plasminogen activator inhibitor-1 (PAI-1) is a key negative regulator of the fibrinolytic system. In animal studies, inhibition of PAI-1 activity prevents arterial and venous thrombosis, indicating that PAI-1 inhibitors may be used as a new class of antithrombotics.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PAZ-417; PAZ 417; PAZ417; Aleplasinin
• Reference: 1. J.S. Jacobsen, et al., M.N. Pangalos: Enhanced clearance of Aβ in brain by sustaining the plasmin proteolysis cascade, in: Proceedings Natural Academy Sciences, 2008, 105, S. 8754–8759; doi:10.1073/pnas.0710823105
• PubChem Compound: 10224267
• Last Modified: Nov 11 2021